Cas no 1806930-57-3 (2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806930-57-3
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4865564
• Update Time: 2025-10-28

2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-6-4(2-15)3(7(10)11)1-5(16-6)8(12,13)14/h1,7H
• InChI Key： CAIOEXQMJODFBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806930-57-3) is a highly specialized organic molecule with a pyridine ring as its core structure. This compound has gained significant attention in the fields of medicinal chemistry and agrochemistry due to its unique substitution pattern and potential bioactivity. The presence of multiple halogen substituents, including chlorine, cyano, difluoromethyl, and trifluoromethyl groups, makes it a promising candidate for various applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The pyridine ring serves as a versatile scaffold for incorporating various functional groups, which can enhance the molecule's pharmacokinetic properties and target specificity. In the case of 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine, the strategic placement of substituents at positions 2, 3, 4, and 6 creates a highly functionalized molecule with potential for modulating enzyme activity or receptor binding.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, electrophilic substitution, and fluorination reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields under mild conditions.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides. The trifluoromethyl group is known to enhance lipophilicity, which can improve the molecule's ability to penetrate plant or insect cuticles. Similarly, the cyano group contributes to electron-withdrawing effects, potentially enhancing the molecule's reactivity towards specific enzymatic targets.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine. Quantum mechanical calculations have provided insights into its electronic structure and molecular interactions, aiding in the design of more effective analogs. For example, molecular docking studies have revealed that this compound can bind effectively to key agricultural pest receptors, suggesting its potential as a lead compound for pest control agents.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies conducted under controlled conditions have assessed its degradation pathways and bioaccumulation potential. These findings are critical for ensuring that any agricultural application aligns with sustainable practices and regulatory standards.

In conclusion, 2-Chloro-3-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806930-57-3) represents a cutting-edge molecule with diverse applications in chemistry and agriculture. Its unique structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to contribute significantly to the advancement of both medicinal and agrochemical sciences.